Cas no 522657-63-2 (N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide)

• Product Name: N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide
• CAS No: 522657-63-2
• MF: C₂₄H₁₆Cl₃N₃O₅
• MW: 532.759943008423
• CID: 5447155
• PubChem ID: 5944355
• Update Time: 2025-07-09

N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-chloro-2-nitrophenyl)-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]prop-2-enamide
• AKOS001054867
• 522657-63-2
• EN300-26603323
• N-(4-chloro-2-nitrophenyl)-2-cyano-3-{4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide
• Z56848966
• N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide

• Inchi： 1S/C24H16Cl3N3O5/c1-34-23-9-14(2-7-22(23)35-13-15-3-4-17(25)10-19(15)27)8-16(12-28)24(31)29-20-6-5-18(26)11-21(20)30(32)33/h2-11H,13H2,1H3,(H,29,31)
• InChI Key： UBSYEZBPNJKBNW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1[N+]([O-])=O)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(Cl)C=C2Cl)C(OC)=C1

Computed Properties

• Exact Mass: 531.015554g/mol
• Monoisotopic Mass: 531.015554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.490±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 723.5±60.0 °C(Predicted)
• pka: 8.73±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide

Introduction to N-(4-Chloro-2-nitrophenyl)-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide (CAS No. 522657-63-2)

N-(4-Chloro-2-nitrophenyl-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 522657-63-2, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The structural complexity of this molecule, characterized by its nitro, cyano, and methoxy substituents, as well as its chlorophenyl backbone, positions it as a candidate for further exploration in medicinal chemistry.

The significance of this compound lies in its potential applications across various therapeutic domains. Its molecular architecture suggests interactions with biological targets that could lead to the development of new drugs targeting a range of diseases. The presence of both electron-withdrawing and electron-donating groups in the molecule enhances its reactivity and adaptability in synthetic pathways, making it a valuable building block for chemists and pharmacologists.

In recent years, there has been a surge in research focused on developing molecules with enhanced binding affinity and selectivity for biological targets. N-(4-Chloro-2-nitrophenyl-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide) fits into this trend, as its structural features are conducive to designing molecules that can modulate biological processes with high precision. The nitro group, for instance, is known to be a versatile pharmacophore that can influence both the electronic properties and the solubility of a molecule, which are critical factors in drug design.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry. The incorporation of the cyano group at the 2-position and the methoxy groups at the 3-position requires careful control over reaction conditions to ensure high yields and purity. Additionally, the presence of the chlorophenyl moiety provides a scaffold for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

One of the most exciting aspects of this compound is its potential in drug discovery. Researchers are increasingly leveraging computational methods to predict how molecules like N-(4-Chloro-2-nitrophenyl-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide will interact with biological targets. These virtual screening approaches have accelerated the discovery process by allowing scientists to identify promising candidates before moving to costly and time-consuming experimental validation.

The impact of such compounds on therapeutic development cannot be overstated. By providing new tools for chemists and pharmacologists, molecules like N-(4-Chloro-2-nitrophenyl-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide contribute to the continuous push towards more effective and targeted treatments for various diseases. The ability to fine-tune molecular properties through strategic functional group placement opens up endless possibilities for designing drugs that can address unmet medical needs.

In conclusion, N-(4-Chloro-2-nitrophenyl-2-cyano-3-[4-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]-2-propenamide (CAS No. 522657-63-2) is a remarkable compound with significant potential in pharmaceutical research and development. Its complex structure and versatile functional groups make it an invaluable asset in the quest for novel therapeutic agents. As research continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.